Cas no 51257-24-0 (Benzoic acid, 3-(acetyloxy)-4-nitro-)

51257-24-0 structure
Product name:Benzoic acid, 3-(acetyloxy)-4-nitro-
Benzoic acid, 3-(acetyloxy)-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(acetyloxy)-4-nitro-
- 3-ACETOXY-4-NITROBENZOIC ACID
- 51257-24-0
- 3-acetoxy-4-nitrobenzoicacid
- SCHEMBL5691015
- AB6006
- 3-(ACETYLOXY)-4-NITROBENZOIC ACID
- MFCD16620205
- CXXFEUYSCNJQFE-UHFFFAOYSA-N
- 3-acetyloxy-4-nitrobenzoic acid
-
- MDL: MFCD16620205
- Inchi: InChI=1S/C9H7NO6/c1-5(11)16-8-4-6(9(12)13)2-3-7(8)10(14)15/h2-4H,1H3,(H,12,13)
- InChI Key: CXXFEUYSCNJQFE-UHFFFAOYSA-N
- SMILES: CC(=O)OC1=C(C=CC(=C1)C(=O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 225.02733694Da
- Monoisotopic Mass: 225.02733694Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 109Ų
Benzoic acid, 3-(acetyloxy)-4-nitro- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB450783-1 g |
3-Acetoxy-4-nitrobenzoic acid |
51257-24-0 | 1g |
€329.10 | 2023-04-22 | ||
Enamine | EN300-7399723-1.0g |
3-(acetyloxy)-4-nitrobenzoic acid |
51257-24-0 | 95% | 1.0g |
$0.0 | 2023-01-08 | |
abcr | AB450783-1g |
3-Acetoxy-4-nitrobenzoic acid; . |
51257-24-0 | 1g |
€333.60 | 2025-02-16 | ||
Crysdot LLC | CD12066511-5g |
3-Acetoxy-4-nitrobenzoic acid |
51257-24-0 | 97% | 5g |
$654 | 2024-07-24 | |
AstaTech | AB6006-5/G |
3-ACETOXY-4-NITROBENZOIC ACID |
51257-24-0 | 95% | 5g |
$696 | 2023-09-18 | |
AstaTech | AB6006-1/G |
3-ACETOXY-4-NITROBENZOIC ACID |
51257-24-0 | 95% | 1g |
$174 | 2023-09-18 | |
abcr | AB450783-5 g |
3-Acetoxy-4-nitrobenzoic acid |
51257-24-0 | 5g |
€1,155.40 | 2023-04-22 | ||
1PlusChem | 1P00I9N8-1g |
Benzoic acid, 3-(acetyloxy)-4-nitro- |
51257-24-0 | 95% | 1g |
$229.00 | 2024-04-30 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1737098-1g |
3-Acetoxy-4-nitrobenzoic acid |
51257-24-0 | 98% | 1g |
¥1806.00 | 2024-05-11 | |
abcr | AB450783-5g |
3-Acetoxy-4-nitrobenzoic acid; . |
51257-24-0 | 5g |
€1173.40 | 2025-02-16 |
Benzoic acid, 3-(acetyloxy)-4-nitro- Related Literature
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Laura Ciammaruchi,Osnat Zapata-Arteaga,Edgar Gutiérrez-Fernández,Mariano Campoy-Quiles Mater. Adv., 2020,1, 2846-2861
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Jack M. Harrowfield J. Mater. Chem. C, 2021,9, 7607-7614
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Soumi Halder,Arka Dey,Basudeb Dutta,Partha Pratim Ray,Shouvik Chattopadhyay New J. Chem., 2020,44, 11622-11630
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Ya-Nan Jing Mater. Chem. Front., 2020,4, 2435-2442
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Xiaoxi Lin,Zhengyu Li,Xiaoyan Han RSC Adv., 2016,6, 75465-75469
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:51257-24-0)Benzoic acid, 3-(acetyloxy)-4-nitro-

Purity:99%
Quantity:1g
Price ($):155.0